Cas no 332175-50-5 (<br>2-(4-Allyl-5-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(2-bromo-4-methyl-phe nyl)-acetamide)

• Product Name: <br>2-(4-Allyl-5-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(2-bromo-4-methyl-phe nyl)-acetamide
• CAS No: 332175-50-5
• MF: C₂₀H₁₉BrN₄OS
• MW: 443.360061883926
• CID: 3070914
• PubChem ID: 1132959
• Update Time: 2025-04-21

<br>2-(4-Allyl-5-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(2-bromo-4-methyl-phe nyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-(4-Allyl-5-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(2-bromo-4-methyl-phe nyl)-acetamide
• 332175-50-5
• AKOS000568353
• 2-((4-Allyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(2-bromo-4-methylphenyl)acetamide
• 2-(4-Allyl-5-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(2-bromo-4-methyl-phenyl)-acetamide

• MDL： MFCD02045850
• Inchi： 1S/C20H19BrN4OS/c1-3-11-25-19(15-7-5-4-6-8-15)23-24-20(25)27-13-18(26)22-17-10-9-14(2)12-16(17)21/h3-10,12H,1,11,13H2,2H3,(H,22,26)
• InChI Key： DEUJACBAYKFXKM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1NC(CSC1=NN=C(C2C=CC=CC=2)N1CC=C)=O

Computed Properties

• Exact Mass: 442.04629Da
• Monoisotopic Mass: 442.04629Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 85.1Ų